Cas no 2229174-93-8 (3-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine)

3-(1,3-Dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine is a fluorinated amine derivative featuring a pyrazole core, offering unique structural and electronic properties. The presence of difluoromethylene groups enhances its stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The 1,3-dimethylpyrazole moiety contributes to steric and electronic modulation, facilitating selective reactivity in coupling or functionalization reactions. This compound is particularly useful in the development of bioactive molecules due to its balanced polarity and potential for further derivatization. Its well-defined structure ensures reproducibility in synthetic applications, while the amine group provides a versatile handle for further chemical modifications.
3-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine structure
2229174-93-8 structure
Product Name:3-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine
CAS No:2229174-93-8
MF:C8H13F2N3
MW:189.205728292465
CID:5850170
PubChem ID:165855408
Update Time:2025-05-25

3-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine
    • EN300-1959331
    • 2229174-93-8
    • Inchi: 1S/C8H13F2N3/c1-6-5-7(13(2)12-6)8(9,10)3-4-11/h5H,3-4,11H2,1-2H3
    • InChI Key: NRSBUCUWSFYSCC-UHFFFAOYSA-N
    • SMILES: FC(CCN)(C1=CC(C)=NN1C)F

Computed Properties

  • Exact Mass: 189.10775375g/mol
  • Monoisotopic Mass: 189.10775375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.8Ų

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3-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine Related Literature

Additional information on 3-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine

Comprehensive Analysis of 3-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2229174-93-8)

The compound 3-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2229174-93-8) is a fluorinated amine derivative with a pyrazole backbone, gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-dimethyl-1H-pyrazole core and difluoropropan-1-amine side chain, offers versatile reactivity, making it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules due to the synergistic effects of fluorine substitution and the pyrazole ring.

In recent years, the demand for fluorinated compounds like 3-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. This aligns with the growing trend of precision medicine and targeted therapies, where fluorine incorporation improves pharmacokinetics. The compound’s CAS No. 2229174-93-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and crop protection innovations.

Synthetic routes to 3-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine often involve multi-step protocols, including nucleophilic substitution and catalytic hydrogenation. Its difluoromethyl group is a hotspot for modifications, enabling the development of analogs with tailored properties. Environmental and regulatory concerns have also spurred interest in green chemistry approaches for its production, addressing sustainability challenges in fine chemical synthesis.

From an industrial perspective, scalability and purity are critical for CAS No. 2229174-93-8. Advanced analytical techniques like HPLC and NMR ensure quality control, while computational modeling aids in predicting its interactions in biological systems. The compound’s potential applications span neurological disorders and antifungal agents, topics frequently queried in AI-driven research platforms.

In summary, 3-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine exemplifies the intersection of fluorine chemistry and heterocyclic design. Its CAS No. 2229174-93-8 serves as a key identifier for researchers exploring next-generation therapeutics and agrochemicals, underscoring its role in advancing molecular innovation.

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